Cas no 2171301-60-1 (6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid)

• Product Name: 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid
• CAS No: 2171301-60-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5834930
• PubChem ID: 165514976
• Update Time: 2025-05-24

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid
• 2171301-60-1
• EN300-1497261
• 6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylhexanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(2)16-25(27(33)29-15-14-19(3)12-13-26(31)32)30-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,12-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)/t19?,25-/m1/s1
• InChI Key： LCCFVPUACZOPLT-OPEAARRCSA-N
• SMILES： O(C(N[C@@H](C(NCCC(C)CCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid

Comprehensive Overview of 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid (CAS No. 2171301-60-1)

6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid (CAS No. 2171301-60-1) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. This compound features a unique Fmoc-protected amino acid structure, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in its role in drug discovery, particularly for designing targeted therapies and biomolecular probes.

The compound's CAS No. 2171301-60-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in proteomics and chemical biology. Its Fmoc group ensures compatibility with standard peptide coupling reagents, while the 4-methylhexanoic acid moiety enhances stability. Recent studies highlight its potential in antibody-drug conjugates (ADCs), a hot topic in cancer therapeutics.

In the context of AI-driven drug design, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid is often discussed for its structural versatility. Computational models predict its utility in enzyme inhibition and receptor binding, aligning with trends in personalized medicine. The R-configuration at the second carbon further underscores its stereoselective applications.

From an SEO perspective, queries like "Fmoc-amino acid derivatives" and "CAS 2171301-60-1 uses" rank highly, indicating demand for technical datasheets and synthetic protocols. This compound’s hydrophobicity and solubility profile are also critical for formulation scientists, especially in nanoparticle delivery systems.

Environmental and green chemistry trends have spurred interest in optimizing its synthesis to reduce organic waste. Innovations in microwave-assisted peptide coupling and flow chemistry are being explored to enhance the scalability of 2171301-60-1. Such advancements address the sustainability concerns prevalent in modern pharmaceutical manufacturing.

In summary, 6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylhexanoic acid represents a nexus of cutting-edge research and industrial application. Its CAS No. 2171301-60-1 serves as a gateway to deeper explorations in peptide engineering, therapeutic development, and material science, ensuring its prominence in scientific literature for years to come.